Cas no 15347-52-1 (Benzenesulfonic acid,5-[(2,4-dinitrophenyl)amino]-2-(phenylamino)-)

• Product Name: Benzenesulfonic acid,5-[(2,4-dinitrophenyl)amino]-2-(phenylamino)-
• CAS No: 15347-52-1
• MF: C₁₈H₁₄N₄O₇S
• MW: 430.391362667084
• CID: 120931
• PubChem ID: 3344848
• Update Time: 2025-04-18

Benzenesulfonic acid,5-[(2,4-dinitrophenyl)amino]-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-[(2,4-dinitrophenyl)amino]-2-(phenylamino)-
• 2-anilino-5-(2,4-dinitroanilino)benzenesulfonic acid
• 5-[(2,4-dinitrophenyl)amino]-2-anilinobenzenesulphonic acid
• 5-((2,4-Dinitrophenyl)amino)-2-anilinobenzenesulphonic acid
• 5-[(2,4-dinitrophenyl)amino]-2-(phenylamino)benzenesulfonic acid
• CI acid orange 3
• Einecs 239-377-3
• 6373-74-6 (Hydrochloride salt)
• C.I. Acid Orange 3 parent
• 5-[(2,4-Dinitrophenyl)amino]-2-anilinobenzenesulfonic acid
• CHEMBL3306204
• NS00013340
• 15347-52-1
• DTXSID6047993
• SCHEMBL108329

• Inchi： 1S/C18H14N4O7S/c23-21(24)14-7-9-15(17(11-14)22(25)26)20-13-6-8-16(18(10-13)30(27,28)29)19-12-4-2-1-3-5-12/h1-11,19-20H,(H,27,28,29)
• InChI Key： OMOSYYVYEGXVHK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1NC1C=CC=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 430.05842
• Monoisotopic Mass: 430.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Density: 1.606
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.72
• PSA: 164.71